![molecular formula C16H17N5O2S2 B4583808 2-{[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylbutanamide](/img/structure/B4583808.png)
2-{[4-allyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylbutanamide
Description
The compound belongs to a category of chemicals that feature heterocyclic rings, such as 1,2,4-triazole and thiazole, known for their diverse biological activities. The structural components of this compound suggest potential for various chemical reactions and interactions due to the presence of functional groups such as allyl, furyl, and thiazolyl moieties.
Synthesis Analysis
Research into similar compounds has demonstrated that they can be synthesized through various methods, including the reaction of intermediates like acethydrazides and thiosemicarbazides under specific conditions to achieve the desired 1,2,4-triazole and thiazole frameworks (Mir, Siddiqui, & Comrie, 1970; Frolova & Kaplaushenko, 2018).
Molecular Structure Analysis
Molecular structure determinations, often performed using techniques like X-ray diffraction, reveal crucial details about the arrangement of atoms within a molecule and how this structure influences its properties and reactivity. Compounds with similar structural motifs have been found to crystallize in specific systems, highlighting the importance of molecular geometry in understanding compound behavior (叶姣 et al., 2015).
Chemical Reactions and Properties
The chemical reactivity of such compounds is influenced by their functional groups. For example, the allyl and furyl groups can undergo various reactions, including sigmatropic shifts and nucleophilic substitutions, leading to a wide range of derivatives with potentially interesting biological activities (Cartwright, Clark, & Mcnab, 2001).
properties
IUPAC Name |
2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)butanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S2/c1-3-8-21-13(11-6-5-9-23-11)19-20-16(21)25-12(4-2)14(22)18-15-17-7-10-24-15/h3,5-7,9-10,12H,1,4,8H2,2H3,(H,17,18,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMLRLIFJCQSMII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NC=CS1)SC2=NN=C(N2CC=C)C3=CC=CO3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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